Cas no 2034242-73-2 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide
• CAS No: 2034242-73-2
• MF: C₁₉H₁₇ClFNO₂S
• MW: 377.860186338425
• CID: 5376010
• PubChem ID: 86263983
• Update Time: 2025-07-09

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-2-(2-chloro-6-fluorophenyl)acetamide
• F6414-3759
• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide
• AKOS025314778
• 2034242-73-2

• Inchi： 1S/C19H17ClFNO2S/c1-19(24,17-9-12-5-2-3-8-16(12)25-17)11-22-18(23)10-13-14(20)6-4-7-15(13)21/h2-9,24H,10-11H2,1H3,(H,22,23)
• InChI Key： UVXUQWGYLOTIRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC(C)(C1=CC2C=CC=CC=2S1)O)=O)F

Computed Properties

• Exact Mass: 377.0652558g/mol
• Monoisotopic Mass: 377.0652558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.6Ų

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide: A Comprehensive Overview

The compound with CAS No 2034242-73-2, known as N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiophene moiety with an acetamide group, making it a promising candidate for various applications.

Benzothiophene is a heterocyclic aromatic compound that is known for its stability and versatility in chemical reactions. The presence of this group in the molecule contributes to its electronic properties, making it suitable for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have highlighted the potential of benzothiophene-containing compounds in enhancing the efficiency of OLEDs, particularly in the development of blue light emitters.

The acetamide group in the molecule plays a crucial role in modulating the compound's solubility and bioavailability. This makes it an attractive target for drug delivery systems, where precise control over drug release is essential. Researchers have explored the use of this compound as a precursor for developing prodrugs, which can be metabolized in vivo to release active pharmaceutical ingredients.

One of the most notable features of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide is its ability to form self-assembled monolayers (SAMs) on various substrates. This property has been leveraged in the development of sensors and biosensors, where SAMs are used to create surfaces with high selectivity and sensitivity. Recent advancements in nanotechnology have further expanded the potential applications of this compound in the creation of nanoscale devices.

The chlorine and fluorine substituents on the phenyl ring add another layer of functionality to this molecule. These halogens not only influence the electronic properties but also contribute to the compound's stability under harsh conditions. This makes it ideal for use in high-performance polymers and coatings that require resistance to environmental factors such as UV radiation and temperature fluctuations.

From a synthetic perspective, the preparation of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(2-chloro-6-fluorophenyl)acetamide involves a multi-step process that typically includes nucleophilic acyl substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

In terms of biological activity, this compound has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate key enzymes associated with inflammation and oxidative stress, suggesting potential therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of N-[...]-acetamide has also been a topic of interest among scientists. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes. However, further research is needed to fully understand its long-term effects on ecosystems.

Looking ahead, the versatility of this compound opens up new avenues for innovation across multiple disciplines. Its ability to function as both a building block for advanced materials and a potential drug candidate underscores its importance in contemporary chemical research.